8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]

• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol
• IUPAC Name: 8-benzylspiro[8-azabicyclo[3.2.1]octane-3,2'-oxirane]
• InChI: InChI=1S/C15H19NO/c1-2-4-12(5-3-1)10-16-13-6-7-14(16)9-15(8-13)11-17-15/h1-5,13-14H,6-11H2
• InChI Key: UJSZSEFKCSCUNR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC3(CC1N2CC4=CC=CC=C4)CO3

Description

8-Benzyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-oxirane] is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trimethyl sulfoxonium iodide (3.07 g, 13.9 mmol) is placed in 18 ml of DMSO under nitrogen in the presence of sodium hydride dispersed at 60% in oil (0.56 g, 13.9 mmol). After stirring for 30 min at ambient temperature, 8-benzyl-8-aza-bicyclo[3.2.1]octan-3-one (2.0 g, 9.3 mmol) solubilized in 3 ml of DMSO is slowly added. The reaction medium is kept stirring for 4 h and then kept without stirring for 60 h, After hydrolysis, and extraction with ethyl acetate, the organic phase is washed with a saturated aqueous sodium chloride solution and dried over MgSO4. 2.04 g of 8-benzyl-spiro[8-azabicyclo[3.2.1]octane-3,2′-oxirane], subsequently used as it is, are obtained.